N-(cyclohexylmethyl)-1-{4-[(2,2-dimethylpropanoyl)amino]benzoyl}piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methoxyphenyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C23H19N5O4/c1-30-18-7-5-17(6-8-18)28-22(16-3-2-10-24-13-16)21(26-27-28)23(29)25-12-15-4-9-19-20(11-15)32-14-31-19/h2-11,13H,12,14H2,1H3,(H,25,29)
• InChI Key: SAMWSWNRYRIZAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CC4=C(C=C3)OCO4)C5=CN=CC=C5
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

N-(cyclohexylmethyl)-1-{4-[(2,2-dimethylpropanoyl)amino]benzoyl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

One study describes the one-pot, three-component synthesis of novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives. The derivatives showed promising antibacterial activities against both Gram-negative and Gram-positive bacteria, highlighting the chemical's potential in developing new antibacterial agents (Pouramiri, Kermani, & Khaleghi, 2017).

Enzyme Inhibition for Therapeutic Applications

Another research focused on the synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) and evaluated them as inhibitors of steroid-5alpha-reductase type 1 and 2. These compounds demonstrated significant inhibitory activities, suggesting their utility in therapeutic interventions for conditions modulated by these enzymes (Picard, Baston, Reichert, & Hartmann, 2000).

Anti-acetylcholinesterase Activity

A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives was synthesized and evaluated for anti-acetylcholinesterase (AChE) activity. These compounds showed a marked increase in activity, indicating their potential use in treating diseases characterized by decreased acetylcholine levels, such as Alzheimer's disease (Sugimoto et al., 1990).

Novel Cyclic Dipeptidyl Ureas

Research on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduced a new class of cyclic dipeptidyl ureas. These compounds represent a novel approach to designing pseudopeptidic compounds with potential biological activities (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Development of Antimyotonic Agents

Investigations into constrained analogues of tocainide, including 1-benzyl-N-(2,6-dimethylphenyl)piperidine-3-carboxamide and 4-benzyl-N-(2,6-dimethylphenyl)piperazine-2-carboxamide, aimed at developing potent skeletal muscle sodium channel blockers. These efforts seek to advance the treatment of myotonia, showcasing the chemical's relevance in neuromuscular research (Catalano et al., 2008).